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Abstract: 2-Aminoterephthalamide, a derivative of terephthalic acid, is a molecule of
significant interest in the fields of polymer chemistry, materials science, and drug development.
Its unique structure, featuring a central aromatic ring substituted with both amino and amide
functionalities, imparts a combination of properties that make it a valuable building block for
advanced materials and a potential pharmacophore. This technical guide provides a
comprehensive overview of the chemical and physical properties of 2-aminoterephthalamide,
methodologies for its synthesis, and its potential applications. The insights provided herein are
intended to support researchers, scientists, and professionals in drug development in
harnessing the full potential of this versatile compound.

Introduction

2-Aminoterephthalamide is an aromatic compound featuring a benzene ring with two
carboxamide groups and an amino group. This trifunctional nature allows for a rich chemistry,
enabling its participation in a variety of chemical transformations. The presence of the aromatic
core provides rigidity and thermal stability, while the amide and amine groups offer sites for
hydrogen bonding and further functionalization. This guide will delve into the core properties of
this molecule, offering a foundational understanding for its application in scientific research and
development.
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Chemical and Physical Properties

While specific experimental data for 2-aminoterephthalamide is not extensively documented
in publicly available literature, its properties can be reliably inferred from its constituent
functional groups and related compounds, such as 2-aminoterephthalic acid and

terephthalamide.

Molecular Structure and Core Characteristics

The chemical structure of 2-aminoterephthalamide consists of a 1,4-disubstituted benzene
ring with carboxamide groups at positions 1 and 4, and an amino group at position 2.

Table 1: Core Properties of 2-Aminoterephthalamide

Property Value Source/Method
Molecular Formula CsHoN30:2 Calculated
Molecular Weight 179.18 g/mol Calculated

2-aminobenzene-1,4-
IUPAC Name . . Nomenclature
dicarboxamide

CAS Number Not assigned

Inferred Physical Properties

The physical properties of 2-aminoterephthalamide are expected to be influenced by the
strong intermolecular hydrogen bonding afforded by the amide and amine groups.

Table 2: Inferred Physical Properties of 2-Aminoterephthalamide

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b7981426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-2-aminoterephthalamide
https://www.benchchem.com/product/b7981426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-2-aminoterephthalamide
https://www.benchchem.com/product/b7981426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-2-aminoterephthalamide
https://www.benchchem.com/product/b7981426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-2-aminoterephthalamide
https://www.benchchem.com/product/b7981426/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-2-aminoterephthalamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7981426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Inferred Value Rationale

White to light yellow crystalline  Based on 2-aminoterephthalic

Appearance i . .
solid acid and terephthalamide[1][2]

] ) ] Aromatic amides and the
) ) High, likely >300 °C (with ) o
Melting Point parent terephthalamide exhibit

decomposition
P ) high thermal stability.[1][3]

Amide groups can hydrogen

Sparingly soluble in water; )
bond with water, but the

Solubility soluble in polar aprotic

aromatic ring reduces overall
solvents (e.g., DMSO, DMF)

solubility.[1]

Synthesis of 2-Aminoterephthalamide

A feasible synthetic route to 2-aminoterephthalamide involves the amidation of 2-
aminoterephthalic acid. Several general methods for the synthesis of amides from carboxylic

acids can be adapted for this purpose.[4][5][6]

Proposed Synthetic Pathway

The direct amidation of 2-aminoterephthalic acid with ammonia is a primary route. This can be
achieved by first converting the carboxylic acid to a more reactive species, such as an acyl
chloride or by using a coupling agent. A direct thermal condensation with a source of ammonia,
such as urea, is also a potential method.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 3010-82-0: Terephthalamide | CymitQuimica [cymitquimica.com]
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e 2. Page loading... [guidechem.com]

e 3. azom.com [azom.com]

e 4. Synthesis of amides from carboxylic acids [quimicaorganica.org]
e 5. chemguide.co.uk [chemguide.co.uk]

e 6. Amide synthesis by acylation [organic-chemistry.org]

o 7. Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen
source and Mg(NO3)2 or imidazole as catalysts - PMC [pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [An In-depth Technical Guide to the Properties of 2-
Aminoterephthalamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7981426/docs#an-in-depth-technical-guide-to-the-
properties-of-2-aminoterephthalamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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